Cas no 1807286-88-9 (5-Cyano-3-mercaptopicolinoyl chloride)

• Product Name: 5-Cyano-3-mercaptopicolinoyl chloride
• CAS No: 1807286-88-9
• MF: C₇H₃ClN₂OS
• MW: 198.62951874733
• CID: 4802661
• Update Time: 2025-08-02

5-Cyano-3-mercaptopicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-mercaptopicolinoyl chloride

• Inchi： 1S/C7H3ClN2OS/c8-7(11)6-5(12)1-4(2-9)3-10-6/h1,3,12H
• InChI Key： FWYSYFWLMJGCDK-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(C#N)=CN=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.6
• Topological Polar Surface Area: 54.8

Additional information on 5-Cyano-3-mercaptopicolinoyl chloride

Comprehensive Overview of 5-Cyano-3-mercaptopicolinoyl chloride (CAS No. 1807286-88-9): Properties, Applications, and Innovations

5-Cyano-3-mercaptopicolinoyl chloride (CAS No. 1807286-88-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and reactivity. This compound, featuring a cyano group and a thiol moiety, serves as a versatile building block for synthesizing complex molecules. Its picolinoyl chloride backbone further enhances its utility in amide coupling reactions, making it invaluable for drug discovery and material science applications.

In recent years, the demand for high-performance intermediates like 5-Cyano-3-mercaptopicolinoyl chloride has surged, driven by advancements in targeted drug delivery systems and green chemistry. Researchers are particularly interested in its potential to optimize bioavailability and metabolic stability in small-molecule therapeutics. The compound's electron-withdrawing cyano group and nucleophilic thiol enable selective modifications, aligning with the growing trend of precision synthesis in medicinal chemistry.

The synthesis of 5-Cyano-3-mercaptopicolinoyl chloride typically involves multistep organic reactions, including halogenation and nucleophilic substitution, under controlled conditions. Its CAS No. 1807286-88-9 ensures traceability in regulatory documentation, a critical factor for compliance with Good Manufacturing Practices (GMP). Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its purity, which is essential for applications in high-value APIs (Active Pharmaceutical Ingredients).

From an industrial perspective, 5-Cyano-3-mercaptopicolinoyl chloride is pivotal in developing crop protection agents and veterinary drugs, addressing global challenges like food security and antimicrobial resistance. Its role in creating enzyme inhibitors also intersects with personalized medicine, a hot topic in AI-driven drug design. Notably, the compound's structure-activity relationship (SAR) is frequently explored in computational chemistry models to predict its interactions with biological targets.

Environmental considerations are another key focus. The compound's derivatives are being evaluated for biodegradability and low ecotoxicity, aligning with the UN Sustainable Development Goals (SDGs). Innovations in catalytic processes have reduced waste generation during its production, resonating with the circular economy paradigm. These aspects make CAS No. 1807286-88-9 a subject of interest in patent filings and academic publications.

In summary, 5-Cyano-3-mercaptopicolinoyl chloride exemplifies the convergence of cutting-edge science and industrial applicability. Its integration into next-generation therapeutics and sustainable agrochemicals underscores its relevance in addressing contemporary scientific and societal challenges. As research progresses, this compound is poised to play an even greater role in life sciences innovation.